Cas no 80783-86-4 (1,4-Naphthalenedione, 2,3-bis(ethylthio)-)

1,4-Naphthalenedione, 2,3-bis(ethylthio)- structure
80783-86-4 structure
Product Name:1,4-Naphthalenedione, 2,3-bis(ethylthio)-
CAS No:80783-86-4
MF:C14H14O2S2
MW:278.389761447906
CID:705039
PubChem ID:12730055
Update Time:2025-04-19

1,4-Naphthalenedione, 2,3-bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2,3-bis(ethylthio)-
    • 2,3-bis(ethylsulfanyl)naphthalene-1,4-dione
    • 2,3-bis(ethylsulfanyl)-1,4-naphthoquinone
    • 80783-86-4
    • DTXSID80508296
    • Inchi: 1S/C14H14O2S2/c1-3-17-13-11(15)9-7-5-6-8-10(9)12(16)14(13)18-4-2/h5-8H,3-4H2,1-2H3
    • InChI Key: IKDLYEBCHWXJMJ-UHFFFAOYSA-N
    • SMILES: S(CC)C1C(C2C=CC=CC=2C(C=1SCC)=O)=O

Computed Properties

  • Exact Mass: 278.04352203g/mol
  • Monoisotopic Mass: 278.04352203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 84.7Ų
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